Cas no 62256-14-8 (Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-)

Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)- structure
62256-14-8 structure
Product Name:Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-
CAS No:62256-14-8
MF:C16H12O2S3
MW:332.460280418396
CID:452254
PubChem ID:71388241
Update Time:2025-04-19

Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 4-(phenylsulfonyl)-2-(phenylthio)-
    • 4-(benzenesulfonyl)-2-phenylsulfanylthiophene
    • DTXSID30810316
    • 4-(Benzenesulfonyl)-2-(phenylsulfanyl)thiophene
    • 62256-14-8
    • Inchi: 1S/C16H12O2S3/c17-21(18,14-9-5-2-6-10-14)15-11-16(19-12-15)20-13-7-3-1-4-8-13/h1-12H
    • InChI Key: FXCIWSYEYIVJHD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1=CSC(=C1)SC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 332.00006
  • Monoisotopic Mass: 331.99994314g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 96.1Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司